For Researchers, Scientists, and Drug Development Professionals
For Researchers, Scientists, and Drug Development Professionals
An In-depth Technical Guide to the Origin and Discovery of Methyllycaconitine Citrate (B86180)
Introduction
Methyllycaconitine (MLA) is a norditerpenoid alkaloid renowned in the scientific community as a potent and highly selective competitive antagonist of the α7 nicotinic acetylcholine (B1216132) receptor (α7 nAChR).[1][2][3] Its discovery and characterization have been pivotal for the study of cholinergic signaling pathways and the role of α7 nAChRs in various physiological and pathological processes.[1] This alkaloid is naturally found in various plant species of the genus Delphinium, commonly known as larkspurs.[4] Due to its toxicity, it is a significant concern for livestock management in regions where these plants are prevalent.[4][5] Commercially, it is often supplied as a citrate salt to improve its solubility and handling. This guide provides a comprehensive overview of the origin, discovery, mechanism of action, and key experimental protocols associated with Methyllycaconitine citrate.
Origin and Discovery
Natural Source
Methyllycaconitine is a naturally occurring compound found in numerous species of the genus Delphinium (family Ranunculaceae), commonly referred to as larkspurs.[4][5] These plants are native to the Northern Hemisphere and the high mountains of tropical Africa.[5] Species known to contain significant amounts of MLA include Delphinium brownii, Delphinium elatum, and Delphinium nuttallianum.[4][6][7] Within the plant, the alkaloids are present in all parts but are often most concentrated in the seeds. MLA is one of the principal toxins responsible for the poisoning of livestock, particularly cattle, that graze on these plants in the rangelands of North America.[4][5]
Historical Timeline of Discovery
The discovery of MLA was a gradual process involving several researchers over decades:
-
Initial Isolation : The compound was first isolated from Delphinium brownii. However, the initial preparation was not sufficiently pure, and the discoverer, Manske, did not assign it a name.[4]
-
Naming and Purification (1943) : John Goodson, working at the Wellcome Chemical Research Laboratories in London, successfully isolated the alkaloid in a purer form from the seeds of Delphinium elatum in 1943. He is credited with naming the compound "methyl-lycaconitine".[4]
-
Structure Elucidation (1959) : The complete molecular structure of MLA was first published by Kuzovkov and Platonova in 1959.[4] This structure was supported by X-ray crystallography of a chemical derivative.
-
Stereochemical Correction (1981) : In the early 1980s, Pelletier and his colleagues revised the structure, correcting the stereochemistry of the methoxy (B1213986) group at the C-1 position from a β- to an α-configuration.[4] Any structural diagrams of MLA published before this correction will show an incorrect stereochemistry at this position.[4]
Mechanism of Action: Antagonism of α7 nAChR
MLA exerts its biological effects primarily by acting as a competitive antagonist at nicotinic acetylcholine receptors (nAChRs).[3][8] It shows a high degree of selectivity for the α7 subtype, which is a homopentameric ligand-gated ion channel widely expressed in the central nervous system.[1][3]
In a typical cholinergic synapse, the neurotransmitter acetylcholine (ACh) is released from the presynaptic terminal and binds to postsynaptic nAChRs.[9] This binding event causes a conformational change in the receptor, opening its ion channel and allowing the influx of cations (primarily Na⁺ and Ca²⁺), which leads to depolarization of the postsynaptic membrane and propagation of the nerve signal.[1][9]
MLA, as a competitive antagonist, binds to the same site as acetylcholine on the α7 nAChR but does not activate the receptor.[3][8] By occupying the binding site, it prevents acetylcholine from binding and subsequently blocks the opening of the ion channel. This inhibition of cholinergic transmission underlies both its toxicity and its utility as a pharmacological probe.
Figure 1: Mechanism of MLA as a competitive antagonist at the α7 nAChR.
Quantitative Data
The potency and selectivity of Methyllycaconitine have been quantified in various studies. The data below is summarized from binding and functional assays.
Table 1: Pharmacological Activity of Methyllycaconitine at Nicotinic Receptors
| Receptor Subtype | Preparation | Assay Type | Value | Reference |
| α7 | Rat Brain Membranes | Competition Binding (vs [¹²⁵I]α-BGT) | Kᵢ = 1.4 nM | [10] |
| α7 | Human K28 Cell Line | Competition Binding (vs [¹²⁵I]α-BGT) | Kᵢ ≈ 10 nM | [4] |
| α7 | Human nAChRs | Functional Antagonism | IC₅₀ = 2 nM | [1][2][8] |
| α3β2 | Avian DNA in Xenopus Oocytes | Functional Antagonism | IC₅₀ ≈ 80 nM | [4] |
| α4β2 | Avian DNA in Xenopus Oocytes | Functional Antagonism | IC₅₀ ≈ 700 nM | [4] |
| α4β2 | Rat Brain | Radioligand Binding ([³H]Cytisine) | - | [5] |
| α6β2 | - | Interaction Study | Interacts at > 40 nM | [10][11] |
Kᵢ (Inhibition Constant): Concentration of a competing ligand that occupies 50% of receptors in the presence of a radioligand. IC₅₀ (Half Maximal Inhibitory Concentration): Concentration of a drug that is required for 50% inhibition in vitro.
Table 2: Acute Toxicity of Methyllycaconitine
| Species | Administration | LD₅₀ Value | Reference |
| Mouse | Parenteral | 3–5 mg/kg | [4] |
| Frog | Parenteral | 3–4 mg/kg | [4] |
| Rabbit | Parenteral | 2–3 mg/kg | [4] |
LD₅₀ (Median Lethal Dose): The dose of a substance required to kill half the members of a tested population.
Experimental Protocols
Isolation and Purification of MLA from Delphinium Seeds
This protocol describes a general procedure for the extraction and purification of MLA. A modern procedure was described by Pelletier and co-workers using seeds of Consolida ambigua.[4]
Figure 2: General workflow for the isolation and purification of MLA.
Methodology:
-
Preparation of Plant Material : Seeds of a Delphinium species (e.g., D. elatum) are finely ground into a powder.
-
Defatting : The powdered seeds are subjected to extraction with a non-polar solvent like hexane to remove oils and lipids.
-
Alkaloid Extraction : The defatted material is then extracted with a polar solvent, typically ethanol or methanol, made basic with ammonium (B1175870) hydroxide (B78521) to ensure the alkaloids are in their free base form, which is more soluble in organic solvents.
-
Concentration : The alcoholic extract is filtered, and the solvent is removed under reduced pressure to yield a concentrated crude extract.
-
Acid-Base Partitioning : The crude extract is dissolved in an acidic aqueous solution (e.g., 2% sulfuric acid). This protonates the alkaloids, making them water-soluble. The acidic solution is washed with diethyl ether or chloroform (B151607) to remove neutral impurities. The aqueous layer is then made basic (pH ~9) with ammonium hydroxide (NH₄OH) to deprotonate the alkaloids, which are then extracted into an immiscible organic solvent like chloroform (CHCl₃).
-
Purification : The resulting crude alkaloid mixture is purified using column chromatography on silica gel. A common eluent system is a mixture of cyclohexane, chloroform, and triethylamine (B128534) (e.g., in a 6:4:1 ratio).[9] Fractions are collected and analyzed by thin-layer chromatography (TLC) to identify those containing pure MLA.
-
Citrate Salt Formation : The purified MLA free base is dissolved in a solvent, and a stoichiometric amount of citric acid is added to form the citrate salt, which can then be precipitated or lyophilized.
Radioligand Binding Assay
This protocol is used to determine the binding affinity of a test compound for the α7 nAChR by measuring its ability to compete with a radiolabeled ligand, [³H]Methyllycaconitine.[5][11]
Materials:
-
Membrane Preparation : Rat brain tissue (e.g., hippocampus, known for high α7 nAChR density) homogenized in a suitable buffer.[11]
-
Radioligand : [³H]Methyllycaconitine ([³H]MLA).
-
Assay Buffer : e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4.
-
Non-specific Ligand : A high concentration of a non-labeled ligand (e.g., 10 µM nicotine (B1678760) or unlabeled MLA) to determine non-specific binding.
-
Test Compound : Compound of interest at various concentrations.
-
Apparatus : 96-well plates, filter mats (e.g., GF/C pre-soaked in polyethylenimine), vacuum harvester, scintillation counter.
Methodology:
-
Plate Setup : The assay is performed in a 96-well plate. Each well will have a final volume of 250 µL.
-
Addition of Reagents :
-
To each well, add 150 µL of the membrane preparation (containing 50-120 µg of protein).
-
Add 50 µL of the test compound at varying concentrations (for competition curve) or buffer (for total binding) or non-specific ligand (for non-specific binding).
-
Add 50 µL of [³H]MLA solution at a concentration near its Kd value (e.g., 1-2 nM).
-
-
Incubation : Incubate the plate for a defined period (e.g., 60 minutes) at a specific temperature (e.g., 30°C) with gentle agitation to reach binding equilibrium.[12]
-
Termination of Reaction : The incubation is stopped by rapid vacuum filtration through the pre-soaked glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.
-
Washing : The filters are washed multiple times (e.g., 4 times) with ice-cold wash buffer to remove any remaining unbound radioligand.
-
Scintillation Counting : The filters are dried, and a scintillation cocktail is added. The radioactivity trapped on the filters is then measured using a scintillation counter.
-
Data Analysis :
-
Specific Binding = Total Binding - Non-specific Binding.
-
The data from the competition assay is plotted as percent specific binding versus the log concentration of the test compound.
-
An IC₅₀ value is determined from the resulting sigmoidal curve.
-
The Kᵢ value is calculated from the IC₅₀ using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
-
Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes
This electrophysiological technique is used to study the functional effects of MLA on nAChRs expressed in a controlled system.
Materials:
-
Xenopus laevis oocytes.
-
cRNA of the nAChR subunits to be studied (e.g., human α7).
-
TEVC setup (amplifier, electrodes, perfusion system).
-
Recording Solution (e.g., Ca²⁺-free solution: 115 mM NaCl, 2.5 mM KCl, 1.8 mM BaCl₂, 10 mM HEPES).[7]
-
Agonist (e.g., Acetylcholine).
-
Antagonist (Methyllycaconitine citrate).
Methodology:
-
Oocyte Preparation and Injection : Oocytes are harvested from a female Xenopus frog and defolliculated. The cRNA encoding the desired nAChR subunits is injected into the oocytes. The oocytes are then incubated for 2-7 days to allow for receptor expression on the cell membrane.
-
Electrophysiological Recording :
-
An oocyte expressing the receptors is placed in the recording chamber and continuously perfused with the recording solution.
-
Two microelectrodes (one for voltage clamping, one for current recording) are inserted into the oocyte. The membrane potential is clamped at a holding potential, typically -60 mV.[7]
-
-
Application of Agonist : A baseline response is established by applying a known concentration of acetylcholine (e.g., an EC₅₀ concentration of 100 µM for α7 nAChR) to the oocyte and measuring the resulting inward current.[2]
-
Application of Antagonist : To test the effect of MLA, the oocyte is pre-incubated with a solution containing MLA for a set time (e.g., 2 minutes).[2]
-
Co-application : Following pre-incubation, a solution containing both MLA and acetylcholine is applied to the oocyte, and the resulting current is measured.
-
Data Analysis : The peak current amplitude in the presence of MLA is compared to the baseline current amplitude (ACh alone). The percentage of inhibition is calculated. By testing a range of MLA concentrations, an IC₅₀ value can be determined.
Conclusion
Methyllycaconitine citrate, originating from the toxic larkspur plant, has transitioned from a natural hazard to an invaluable tool in neuropharmacology. Its discovery and subsequent characterization have provided researchers with a highly selective probe for investigating the α7 nicotinic acetylcholine receptor. The detailed understanding of its mechanism and the development of robust experimental protocols, as outlined in this guide, continue to facilitate research into the role of cholinergic systems in health and diseases such as Alzheimer's and schizophrenia.
References
- 1. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 2. pubs.acs.org [pubs.acs.org]
- 3. Synthesis and Antagonist Activity of Methyllycaconitine Analogues on Human α7 Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Nicotinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
- 5. Radioligand binding characterization of neuronal nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Methyllycaconitine is a potent antagonist of alpha-conotoxin-MII-sensitive presynaptic nicotinic acetylcholine receptors in rat striatum - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Identifying the Binding Site of Novel Methyllycaconitine (MLA) Analogs at α4β2 Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Methyl lycaconitine: A novel nicotinic antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Cholinergic receptors: functional role of nicotinic ACh receptors in brain circuits and disease - PMC [pmc.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
- 11. Characterisation of the binding of [3H]methyllycaconitine: a new radioligand for labelling alpha 7-type neuronal nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. giffordbioscience.com [giffordbioscience.com]
